Cas no 1357703-28-6 (methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate)

• Product Name: methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• CAS No: 1357703-28-6
• MF: C₁₉H₁₆FNO₆S
• MW: 405.396847724915
• CID: 5344922
• Update Time: 2025-06-08

methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide
• methyl 4-(4-ethoxycarbonylphenyl)-6-fluoro-1,1-dioxo-1lambda6,4-benzothiazine-2-carboxylate
• methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• methyl 4-(4-(ethoxycarbonyl)phenyl)-6-fluoro-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide

• Inchi： 1S/C19H16FNO6S/c1-3-27-18(22)12-4-7-14(8-5-12)21-11-17(19(23)26-2)28(24,25)16-9-6-13(20)10-15(16)21/h4-11H,3H2,1-2H3
• InChI Key： ULRHVYKCKJMTJM-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)OC)=CN(C2C=CC(C(=O)OCC)=CC=2)C2C=C(C=CC1=2)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 738
• XLogP3: 3
• Topological Polar Surface Area: 98.4

Additional information on methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate

Professional Introduction to Methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1357703-28-6)

Methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate, a compound with the CAS number 1357703-28-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The intricate structure of this molecule, characterized by its fluoro substituent and the presence of multiple functional groups, makes it a promising candidate for further investigation in drug discovery and development.

The chemical name of this compound provides a detailed insight into its molecular architecture. The presence of a fluoro atom at the 6-position and the ester group at the 2-position are particularly noteworthy. These structural features contribute to the unique electronic and steric properties of the molecule, which are essential for its biological activity. The ethoxycarbonyl group attached to the phenyl ring further enhances its reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in medicine. Heterocycles are known for their diverse biological activities and are frequently found in many pharmacologically active agents. Among these, benzothiazine derivatives have shown remarkable promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The compound under discussion, Methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate, is no exception.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The introduction of the fluoro substituent is particularly critical as it can significantly influence the pharmacokinetic properties of the molecule. Fluorine atoms are known to enhance metabolic stability and binding affinity to biological targets, making them highly desirable in drug design. Additionally, the presence of multiple oxygen-containing functional groups, such as esters and lactones, contributes to the compound's complexity and potential reactivity.

Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. For instance, fluorinated benzothiazine derivatives have been shown to exhibit potent anti-inflammatory properties by modulating key inflammatory pathways. The specific arrangement of atoms in Methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate may contribute to its ability to interact with biological targets in a manner that inhibits inflammation.

The role of computational chemistry in the study of this compound cannot be overstated. Advanced computational methods allow researchers to predict the biological activity and pharmacokinetic properties of molecules before they are synthesized. This approach can significantly reduce the time and cost associated with drug development. By leveraging computational tools, scientists can optimize the structure of Methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate to enhance its efficacy and minimize potential side effects.

In addition to computational studies, experimental investigations are crucial for understanding the behavior of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide valuable insights into the molecular structure and interactions of Methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate. These experimental data can be used to validate computational predictions and guide further optimization efforts.

The potential therapeutic applications of this compound are vast. Given its structural similarity to known pharmacologically active agents, it is likely to exhibit multiple biological activities. For example, it may demonstrate anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways or exhibit antimicrobial properties by disrupting bacterial cell wall synthesis. Furthermore, its ability to interact with specific biological targets could make it a valuable tool in the development of new treatments for various diseases.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. Methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate exemplifies how advances in chemical synthesis and computational methods can accelerate drug discovery efforts. By combining experimental and computational approaches, researchers can identify promising candidates for further development and bring new therapies to patients more quickly.

In conclusion, Methyl 4-[4-(ethoxycarbonyl)phenyl]-6-fluoro-1,1-dioxo-4H-1lambda6，